Cas no 1198113-11-9 (5-Iodo-1-methyl-1H-pyrazole-4-carboxylic acid)

5-Iodo-1-methyl-1H-pyrazole-4-carboxylic acid is a heterocyclic compound featuring a pyrazole core substituted with an iodine atom at the 5-position and a carboxylic acid group at the 4-position. The 1-methyl group enhances stability and influences reactivity, making it a versatile intermediate in organic synthesis and medicinal chemistry. The iodine substituent provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Sonogashira couplings, while the carboxylic acid group allows for derivatization into esters, amides, or other derivatives. This compound is particularly useful in the development of pharmaceuticals, agrochemicals, and specialty chemicals due to its well-defined reactivity and structural modularity.

5-Iodo-1-methyl-1H-pyrazole-4-carboxylic acid structure

1198113-11-9 structure

Product Name:5-Iodo-1-methyl-1H-pyrazole-4-carboxylic acid

CAS No:1198113-11-9

MF:C₅H₅IN₂O₂

MW:252.009873151779

MDL:MFCD26679084

CID:4685307

PubChem ID:23093781

Update Time:2025-05-27

5-Iodo-1-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5-iodo-1-methyl-1H-pyrazole-4-carboxylic acid
- 5-iodo-1-methylpyrazole-4-carboxylic acid
- 5-Iodo-1-methyl-1H-pyrazole-4-carboxylic acid
- MDL： MFCD26679084
- Inchi： 1S/C5H5IN2O2/c1-8-4(6)3(2-7-8)5(9)10/h2H,1H3,(H,9,10)
- InChI Key： YQONFGNSPOSWEI-UHFFFAOYSA-N
- SMILES： IC1=C(C(=O)O)C=NN1C

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 153
Topological Polar Surface Area: 55.1

5-Iodo-1-methyl-1H-pyrazole-4-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

5-Iodo-1-methyl-1H-pyrazole-4-carboxylic acid Pricemore >>

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